Cas no 59550-04-8 (2-Tetradecanol, 1-nitro-)
2-Tetradecanol, 1-nitro- structure
Product Name:2-Tetradecanol, 1-nitro-
CAS No:59550-04-8
MF:C14H29NO3
MW:259.384964704514
CID:338307
PubChem ID:21398670
Update Time:2025-04-19
2-Tetradecanol, 1-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 2-Tetradecanol, 1-nitro-
- 1-nitrotetradecan-2-ol
- SCHEMBL11692164
- 59550-04-8
- DTXSID30613081
-
- Inchi: 1S/C14H29NO3/c1-2-3-4-5-6-7-8-9-10-11-12-14(16)13-15(17)18/h14,16H,2-13H2,1H3
- InChI Key: ZZLLZPMIXXORKL-UHFFFAOYSA-N
- SMILES: OC(C[N+](=O)[O-])CCCCCCCCCCCC
Computed Properties
- Exact Mass: 259.21487
- Monoisotopic Mass: 259.21474379g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 12
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 66Ų
Experimental Properties
- PSA: 63.37
2-Tetradecanol, 1-nitro- Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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